4-Bromopiperidine hydrochloride
Description
4-Bromopiperidine hydrochloride is a useful research compound. Its molecular formula is C5H11BrClN and its molecular weight is 200.5. The purity is usually 95%.
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Scientific Research Applications
1. Application in Polyelectrolyte Research
4-Bromopiperidine hydrochloride is involved in the study of polyelectrolytes. One study explored the behavior of poly-4-vinylpyridonium chloride, a polymer derived from poly-4-vinylpyridine, and its interactions with various solvents. This research is significant for understanding the properties of polyelectrolytes and their applications in materials science (Fuoss & Strauss, 1948).
2. Study of Saturated Heterocycles
The compound has been used in the conformational analysis of saturated heterocycles, specifically in the study of the orientation of quaternized piperidines. This research helps in understanding the structural aspects of these compounds, which is crucial in fields like medicinal chemistry and organic synthesis (Dorn, Katritzky, & Nesbit, 1967).
3. Role in Bromoamination Processes
Research has been conducted on the addition of bromine to various amines resulting in the formation of bromomethylpyrrolidines and bromopiperidines. These studies contribute to the broader understanding of bromoamination reactions, which are pivotal in organic synthesis (Horning & Muchowski, 1974).
4. Involvement in Synthesis of Novel Compounds
The compound plays a role in the synthesis of novel organic compounds like 4-Methylenepiperidine Hydrochloride, a key intermediate in the synthesis of antifungal drugs. This research highlights its utility in pharmaceutical manufacturing (Chen et al., 2019).
5. Contribution to Enantioselective Synthesis
It is instrumental in the enantioselective synthesis of substituted piperidines, a process that has applications in the production of certain drugs, showcasing its significance in stereoselective synthesis (Zhou et al., 2013).
6. Analysis in Titrimetric Determination
The compound is involved in titrimetric determination studies, where it is used in standard reagent for the precise determination of organic compounds. This application is essential in analytical chemistry for quantifying substances (Verma et al., 1978).
Properties
IUPAC Name |
4-bromopiperidine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10BrN.ClH/c6-5-1-3-7-4-2-5;/h5,7H,1-4H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VSPDXGMFJVJBAH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1Br.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11BrClN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.50 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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